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For Researchers, Scientists, and Drug Development Professionals

Abstract

cis-2-Bromocyclohexanol is a halogenated cyclic alcohol of significant interest in organic
synthesis. Its stereochemistry plays a crucial role in its reactivity and suitability as a precursor
for various complex molecules. This technical guide provides a comprehensive overview of the
chemical and physical properties of cis-2-Bromocyclohexanol, its structural characteristics,
and detailed experimental considerations for its synthesis and analysis. The information
presented is intended to support professionals in research, chemical development, and
pharmaceutical sciences.

Chemical and Physical Properties

cis-2-Bromocyclohexanol is a colorless to pale yellow liquid at room temperature.[1] Its
properties are largely defined by the presence of the hydroxyl and bromine functional groups
on adjacent carbons of the cyclohexane ring, with a specific cis stereochemical relationship.
The quantitative physical and chemical properties of cis-2-Bromocyclohexanol are
summarized in the table below.
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Property

Value

Molecular Formula

CeH11Bro

Molecular Weight

179.055 g/mol [2][3][4]

CAS Registry Number

16536-57-5[2][3][4]

Appearance Colorless to pale yellow liquid[1]
Density 1.519 g/cm3
Melting Point 301.6 - 302 K (28.5 - 28.9 °C)[5]
N _ 225.5 °C at 760 mmHg; 323 K (50 °C) at 0.001
Boiling Point
bar[5]
Flash Point 90.2 °C
Refractive Index 1.541

Vapor Pressure

0.0171 mmHg at 25°C

LogP (Octanol/Water)

1.68480

Topological Polar Surface Area

20.23 Az

Chemical Structure and Stereochemistry

The defining feature of cis-2-Bromocyclohexanol is the spatial arrangement of the bromine

and hydroxyl substituents on the same side of the cyclohexane ring. This cis configuration

dictates the molecule's conformational preferences and reactivity. The cyclohexane ring

primarily adopts a chair conformation to minimize steric strain. In the cis isomer, one

substituent must be in an axial position while the other is in an equatorial position. This is in

contrast to the trans isomer, which can exist in a more stable diequatorial conformation.

Below is a two-dimensional representation of the chemical structure of cis-2-

Bromocyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to cis-2-
Bromocyclohexanol: Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b101969#cis-2-bromocyclohexanol-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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